Cas no 1004764-82-2 (Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate)

Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azepane-based frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The bromo and keto functionalities at the 4- and 5-positions, respectively, offer reactive handles for further derivatization, enabling diverse transformations such as nucleophilic substitutions or carbonyl-based reactions. This compound is commonly employed in medicinal chemistry and pharmaceutical research for the development of bioactive molecules. Its well-defined reactivity and compatibility with standard synthetic protocols make it a reliable choice for complex molecule assembly.

Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate structure

1004764-82-2 structure

Product Name:Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate

CAS No:1004764-82-2

MF:C₁₁H₁₈BrNO₃

MW:292.169522762299

CID:2127880

Update Time:2025-06-06

Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-bromo-5-oxoazepane-1-carboxylate
- BXFYYBLGCMLQRM-UHFFFAOYSA-N
- t-Butyl 4-bromo-5-oxoazepane-1-carboxylate
- 4-bromo-5-oxo-azepane-1-carboxylic acid tert-butyl ester
- 4-bromohexahydro-5-oxo-1H-azepine-1-carboxylic acid 1,1-dimethylethyl ester
- Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate
- Inchi： 1S/C11H18BrNO3/c1-11(2,3)16-10(15)13-6-4-8(12)9(14)5-7-13/h8H,4-7H2,1-3H3
- InChI Key： BXFYYBLGCMLQRM-UHFFFAOYSA-N
- SMILES： BrC1C(CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 285
Topological Polar Surface Area: 46.6

Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate Pricemore >>

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